![molecular formula C9H16N4 B3070272 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine CAS No. 1001757-59-0](/img/structure/B3070272.png)
1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine
Overview
Description
“1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine” is a compound that contains a pyrazole ring, which is a five-membered heterocycle . Pyrazole derivatives are known to exhibit a wide range of biological applications, including antimicrobial, antifungal, anticancer, and antioxidant activities . This compound is also an intermediate used to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents .
Synthesis Analysis
The synthesis of pyrazole derivatives involves the reaction of α,β-ethylenic ketones with hydrazine derivatives to form pyrazolines. After the removal of the leaving group, the desired pyrazoles are obtained .Molecular Structure Analysis
The molecular structure of “this compound” is C9H16N4 . The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture .Chemical Reactions Analysis
Pyrazole derivatives have been shown to exhibit a broad spectrum of biological effects, including antitubercular, antifungal, antimalarial, anticancer, and anti-AIDS activities . They are also considered as possible antimicrobial, antiepileptic, anti-inflammatory, antipsychotic, antidepressant, inhibitors of protein kinases, anti-aggregating, antiarthritic, cerebro protectors, reverse transcriptase inhibitor, a COX-2 inhibitor, nematocidal and soluble guanylate cyclase activity .Physical And Chemical Properties Analysis
The compound has a molecular weight of 180.25 g/mol .Scientific Research Applications
Antibacterial and Biofilm Inhibition
Compounds with a structure similar to 1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine, specifically 1,4-bis[(2-(3-(dimethylamino)-1-oxoprop-2-en-1-yl)benzofuran-5-yl)methyl]piperazine, have shown significant antibacterial efficacy. These compounds exhibit excellent in vitro activities against various bacterial strains, including E. coli and S. aureus, and have been found to inhibit bacterial biofilm more effectively than Ciprofloxacin, a common antibiotic. This suggests their potential as novel antibacterial agents (Mekky & Sanad, 2020).
Anticancer Activity
A series of polyfunctional substituted 1,3-thiazoles, which include compounds with a piperazine substituent similar to the target compound, have demonstrated anticancer activity. These were tested across various cancer cell lines, including lung, kidney, breast, and prostate cancer, showing effective inhibitory activities. This indicates the potential of such compounds in cancer treatment and research (Turov, 2020).
Anxiolytic and Antidepressant Effects
Research on phenylpiperazine derivatives, closely related to this compound, has shown that they possess anxiolytic and antidepressant-like effects. These effects are believed to be mediated through the activation of 5-HT1A receptors, suggesting their potential use in treating anxiety and depression (Moreira et al., 2021).
Anticonvulsant and Antimicrobial Activities
Piperazine derivatives have been synthesized for evaluating their anticonvulsant activity. They have shown protective effects against seizures in various in vivo tests, and some also demonstrated antimicrobial activities against bacteria and fungi. This dual activity highlights their potential in neurological and infectious disease research (Aytemir et al., 2004).
Future Directions
The future directions of “1-[(1-methyl-1H-pyrazol-4-yl)methyl]piperazine” and its derivatives could involve further exploration of their pharmacological properties and potential therapeutic applications . Additionally, the development of more efficient synthesis methods could also be a focus of future research .
Mechanism of Action
Target of Action
A similar compound, 1- (3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine, has been used to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors .
Mode of Action
For instance, a compound with a similar structure was found to have a desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy .
Biochemical Pathways
A similar compound has been reported to inhibit the enzyme dipeptidylpeptidase 4 , which plays a role in glucose metabolism.
Result of Action
A compound with a similar structure was found to induce apoptosis in bt-474 cells .
properties
IUPAC Name |
1-[(1-methylpyrazol-4-yl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4/c1-12-7-9(6-11-12)8-13-4-2-10-3-5-13/h6-7,10H,2-5,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQINQSPEYDVMCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CN2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201249071 | |
Record name | 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201249071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1001757-59-0 | |
Record name | 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1001757-59-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(1-Methyl-1H-pyrazol-4-yl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201249071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.